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Compound of Interest

Compound Name: Boc-His(Trt)-Aib-OH

Cat. No.: B1450075

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Boc-
His(Trt)-Aib-OH (CAS No. 2061897-68-3), a specialized dipeptide derivative crucial in peptide
synthesis, particularly in the development of targeted therapeutics.[1][2] Due to the limited
availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide
synthesizes information from available supplier data and the SDS of its constituent
components, Boc-His(Trt)-OH and a-aminoisobutyric acid (Aib).

Section 1: Chemical Identification and Physical
Properties

Boc-His(Trt)-Aib-OH is a white to off-white solid used as a building block in the synthesis of
peptides.[1][2] Its structure incorporates Na-Boc-protected L-histidine with a trityl (Trt)
protecting group on the imidazole side chain, and the unnatural amino acid a-aminoisobutyric
acid.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1450075?utm_src=pdf-interest
https://www.benchchem.com/product/b1450075?utm_src=pdf-body
https://www.benchchem.com/product/b1450075?utm_src=pdf-body
https://chempep.com/product/boc-histrt-aib-oh/
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://www.benchchem.com/product/b1450075?utm_src=pdf-body
https://chempep.com/product/boc-histrt-aib-oh/
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://chempep.com/product/boc-histrt-aib-oh/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
(S)-2-(2-((tert-
Butoxycarbonyl)amino)-3-(1-

IUPAC Name trityl-1H-imidazol-4- [21[31[41[5]
yl)propanamido)-2-
methylpropanoic acid

CAS Number 2061897-68-3 [1][3][5]

Molecular Formula C34H38N405 [11[31[5]

Molecular Weight 582.7 g/mol [11[31[6]

Appearance White to off-white solid [2]

Purity Typically >95% by HPLC [1]
Soluble in common peptide

N synthesis solvents like DMF
Solubility [11[2]

and NMP; slightly soluble in
Chloroform and DMSO.

Storage Temperature

Recommended at -20°C or 2-

8°C in a dry environment.

[LIE2][4107108]

Section 2: Hazard Identification and GHS

Classification

While a full GHS classification for Boc-His(Trt)-Aib-OH is not widely available, supplier

information indicates the following hazards. It is prudent to handle this compound with the

potential hazards of its components in mind.
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. Classification & Precautionary
Hazard Information

Statements
Signal Word Warning
GHS Pictogram GHSO07 (Exclamation Mark)

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.
] P305+P351+P338: IF IN EYES: Rinse
Precautionary Statements ) ) )
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Note: This information is based on supplier data and may not be exhaustive.[4][7]
The individual components suggest the following potential hazards:

e Boc-His(Trt)-OH: May be harmful if inhaled, swallowed, or absorbed through the skin. It may
cause irritation to the skin, eyes, and respiratory tract.[9]

e o-Aminoisobutyric acid (Aib): May cause eye irritation.[10][11]

Section 3: Safe Handling and Storage

Proper handling and storage are critical to maintain the integrity of Boc-His(Trt)-Aib-OH and
ensure the safety of laboratory personnel.

Handling:

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and a lab coat.[9] A dust respirator should be used to avoid

inhalation.[9]
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e Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood to keep
airborne levels low.[9]

» Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[9]
Avoid contact with skin and eyes.[12] Do not breathe dust.[5][9]

Storage:

o Conditions: Store in a tightly sealed container in a cool, dry place.[1][13] Recommended
storage temperatures are -20°C or 2-8°C to prevent degradation.[1][2][4][7][8]

e Incompatibilities: Keep away from strong oxidizing agents.[9]

The following diagram illustrates a general workflow for the safe handling of Boc-His(Trt)-Aib-
OH.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.peptide.com/custdocs/MSDS%20ABH135%20Boc-His(Trt).pdf
https://www.peptide.com/custdocs/MSDS%20ABH135%20Boc-His(Trt).pdf
https://www.fishersci.com/store/msds?partNumber=AAL1948403&productDescription=N-BOC-2-AMINOISOBUTYRIC+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.achemblock.com/s89647-boc-his-trt-aib-oh.html
https://www.peptide.com/custdocs/MSDS%20ABH135%20Boc-His(Trt).pdf
https://chempep.com/product/boc-histrt-aib-oh/
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_Boc_His_Boc_OH.pdf
https://chempep.com/product/boc-histrt-aib-oh/
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh9614f180?context=bbe
https://www.mspharmx.com/product/2061897-68-3/
https://www.cd-bioparticles.net/p/17624/boc-his-trt-aib-oh
https://www.peptide.com/custdocs/MSDS%20ABH135%20Boc-His(Trt).pdf
https://www.benchchem.com/product/b1450075?utm_src=pdf-body
https://www.benchchem.com/product/b1450075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Don PPE:
Lab Coat, Gloves, Goggles

:

Work in Fume Hood

:

Allow Compound to
Equilibrate to Room Temp

l

Weigh Compound

Reaction

Dissolve in Anhydrous Solvent

:

Perform Peptide Coupling

Cleanup & Disposal

Quench Reaction

Dispose of Waste per
Institutional Guidelines

l

Clean Equipment

:

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Boc-His(Trt)-Aib-OH.
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Section 4: Experimental Protocols

Boc-His(Trt)-Aib-OH is primarily used in solid-phase peptide synthesis (SPPS). The following
is a generalized experimental protocol for its use in a coupling reaction.

General Peptide Coupling Protocol:

e Resin Preparation: Swell the resin (e.g., 2-chlorotrityl chloride resin) in a suitable solvent like
dichloromethane (DCM).

» Deprotection (if applicable): If extending a peptide chain, remove the N-terminal protecting
group (e.g., Fmoc) from the resin-bound peptide.

o Activation of Boc-His(Trt)-Aib-OH:
o Dissolve Boc-His(Trt)-Aib-OH in an anhydrous solvent such as DMF or NMP.[1]

o Add a coupling reagent (e.g., HATU, HBTU) and a base (e.g., DIEA, NMM) to the solution
to form the activated ester. A patent describes dissolving Boc-His(Trt)-OH and an activator
in a solvent, then adding a coupling reagent to obtain an activated ester solution.[14]

e Coupling:
o Add the activated Boc-His(Trt)-Aib-OH solution to the prepared resin.

o Agitate the mixture for a specified time (e.g., 1-2 hours) at room temperature to allow for
complete amide bond formation.[13]

e Washing: After the coupling reaction, wash the resin extensively with solvents like DMF and
DCM to remove any unreacted reagents and byproducts.[13]

e Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the
coupling reaction.[13]

The following diagram outlines the logical steps in a typical peptide synthesis cycle involving
this dipeptide.
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Caption: Logical Flow of a Peptide Synthesis Coupling Step.

Section 5: First Aid and Emergency Procedures
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In the absence of specific data for Boc-His(Trt)-Aib-OH, the following first-aid measures,
based on its components, are recommended.

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation _ o o
give artificial respiration.[9][12]
Skin Contact Wash off with soap and plenty of water.[9][12]
Rinse cautiously with water for at least 15
Eye Contact minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[9][12]
Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Seek medical

attention.[9][12]

Section 6: Stability and Reactivity

» Stability: The compound is stable under recommended storage conditions.[9]

o Conditions to Avoid: Avoid moisture, heat, and strong oxidizing agents.[9] The Boc and Trt
protecting groups are acid-labile and can be cleaved by acids like trifluoroacetic acid (TFA).

[1]

e Hazardous Decomposition Products: Upon combustion, it may produce oxides of carbon
(CO, CO2) and nitrogen (NOXx).[9]

Section 7: Toxicological and Ecological Information

Detailed toxicological and ecological data for Boc-His(Trt)-Aib-OH are not available. The
toxicological properties have not been thoroughly investigated.[15] It is recommended to
handle the substance as potentially harmful. No data is available on its ecotoxicity or
biodegradability.[9] Discharge into the environment should be avoided.[15]

Section 8: Disposal Considerations
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Dispose of waste material in accordance with federal, state, and local environmental control
regulations.[9] It is advisable to contact a licensed professional waste disposal service.[15]

Disclaimer: This document is intended as a guide and is based on currently available
information. It is not a substitute for a formal Material Safety Data Sheet. Users should exercise
caution and consult all available safety information before handling this product. The
responsibility for safe handling lies with the user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Material Safety of Boc-His(Trt)-
Aib-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1450075#boc-his-trt-aib-oh-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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